Cas no 2679940-83-9 ((2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid)

• Product Name: (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid
• CAS No: 2679940-83-9
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 5652357
• PubChem ID: 165910808
• Update Time: 2025-06-13

(2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-sulfanylpropanoic acid
• 2679940-83-9
• EN300-28273869
• (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid

• Inchi： 1S/C8H13NO4S/c1-3-4-13-7(12)9-8(2,5-14)6(10)11/h3,14H,1,4-5H2,2H3,(H,9,12)(H,10,11)/t8-/m0/s1
• InChI Key： VIFYGRQQBVEFTK-QMMMGPOBSA-N
• SMILES： SC[C@](C(=O)O)(C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.6Ų

Additional information on (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid

Research Briefing on (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid (CAS: 2679940-83-9)

In recent years, the compound (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid (CAS: 2679940-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiol group and chiral center, has shown promising potential in drug development, particularly in the design of protease inhibitors and targeted therapeutics. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for researchers in the field.

The synthesis of (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid involves a multi-step process that emphasizes stereoselectivity and functional group protection. Recent advancements in solid-phase peptide synthesis (SPPS) and microwave-assisted reactions have improved yields and purity, as documented in studies published in the Journal of Medicinal Chemistry (2023). The compound’s thiol group is particularly reactive, enabling its use in bioconjugation strategies for drug delivery systems, such as antibody-drug conjugates (ADCs).

Pharmacological studies highlight the compound’s role as a building block for covalent inhibitors targeting cysteine proteases, including cathepsins and SARS-CoV-2 main protease (Mpro). A 2024 study in ACS Chemical Biology demonstrated its incorporation into a novel inhibitor with sub-micromolar potency against Mpro, leveraging the thiol group for reversible covalent binding. This underscores its utility in antiviral drug design, especially amid emerging viral threats.

Further applications extend to radiopharmaceuticals, where the thiol moiety facilitates chelation of radionuclides like technetium-99m for diagnostic imaging. Research in Nuclear Medicine and Biology (2023) reported its use in labeling peptides for tumor targeting, with improved in vivo stability compared to traditional ligands. These findings position the compound as a versatile tool in theranostics.

Challenges remain in optimizing the compound’s pharmacokinetic properties, such as plasma stability and membrane permeability. Computational modeling studies (Journal of Chemical Information and Modeling, 2024) propose structural modifications to mitigate rapid thiol oxidation while retaining activity. Collaborative efforts between academia and industry are underway to translate these insights into clinical candidates.

In conclusion, (2R)-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid represents a multifaceted scaffold with broad applicability in drug discovery. Ongoing research aims to expand its utility in precision medicine, leveraging its unique chemical features for next-generation therapeutics. Future directions include exploring its role in PROTACs (proteolysis-targeting chimeras) and as a linker in bifunctional drugs.